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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 1, an anthraquinone-based dye, is utilized in various industrial and research

applications, from textile dyeing to its inclusion in semi-permanent hair dye formulations.[1][2]

[3] In a laboratory setting, particularly in biological and chemical research, Dimethyl Sulfoxide

(DMSO) is a common solvent for water-insoluble compounds.[4] This document provides a

detailed protocol for the preparation of Disperse Violet 1 solutions in DMSO, ensuring

consistent and safe handling for experimental use. The stability of Disperse Violet 1 in DMSO

has been noted, with good recovery rates observed over several days.[5]

Quantitative Data Summary
A summary of the key quantitative data for Disperse Violet 1 is presented in the table below

for easy reference.
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Property Value Reference

CAS Number 128-95-0 [6]

Molecular Formula C₁₄H₁₀N₂O₂ [6]

Molecular Weight 238.24 g/mol [6]

Solubility in DMSO 9% (w/w) [5]

Solubility in Water 0.16 mg/L [5]

Melting Point 266.9 – 267.4 °C [5]

Experimental Protocol
This protocol outlines the steps for preparing a stock solution of Disperse Violet 1 in DMSO.

Materials and Equipment
Disperse Violet 1 powder (CAS: 128-95-0)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sonicator (optional)

Calibrated analytical balance

Appropriate glassware (e.g., glass vial, beaker)

Micropipettes

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
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Disperse Violet 1 is toxic if swallowed and may cause an allergic skin reaction.[7][8] It may

also cause damage to organs through prolonged or repeated exposure.[7][8] It is crucial to

handle this compound with care in a well-ventilated area, avoiding the creation of dust.[9][10]

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[7] In case of

contact with skin or eyes, flush immediately with copious amounts of water.

Procedure for Preparing a Stock Solution
Preparation: Ensure all glassware is clean and dry to prevent contamination. Bring the

Disperse Violet 1 powder and anhydrous DMSO to room temperature before use.

Weighing: Accurately weigh the desired amount of Disperse Violet 1 powder using a

calibrated analytical balance.

Dissolution:

Transfer the weighed Disperse Violet 1 powder into a suitable glass vial.

Add the required volume of anhydrous DMSO to achieve the desired concentration. For

example, to prepare a 10 mg/mL stock solution, add 1 mL of DMSO for every 10 mg of

Disperse Violet 1.

Cap the vial securely.

Mixing:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the powder does not fully dissolve, continue mixing using a magnetic stirrer at room

temperature.

For compounds that are difficult to dissolve, brief sonication in a water bath can be

applied.

Storage: Store the stock solution in a tightly sealed container at -20°C or -80°C, protected

from light and moisture to maintain its stability.[11] It is advisable to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[11]
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Preparation of Working Solutions
For cell-based assays, it is common to dilute the DMSO stock solution in a culture medium to

the final working concentration.[12][13] It is important to ensure that the final concentration of

DMSO in the cell culture does not exceed a level that is toxic to the cells, typically below 0.1%.

[12][13]

Visualizations
The following diagrams illustrate the experimental workflow and logical relationships in the

preparation of a Disperse Violet 1 solution.

Experimental Workflow for Preparing Disperse Violet 1 Solution
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Caption: Workflow for dissolving Disperse Violet 1 in DMSO.
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Factors Affecting Dissolution
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Click to download full resolution via product page

Caption: Key factors influencing the dissolution of solids in liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 128-95-0: Disperse Violet 1 | CymitQuimica [cymitquimica.com]

2. China Biggest C.I. Disperse Violet 1 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

3. specialchem.com [specialchem.com]

4. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC
[pmc.ncbi.nlm.nih.gov]

5. ec.europa.eu [ec.europa.eu]

6. worlddyevariety.com [worlddyevariety.com]

7. echemi.com [echemi.com]

8. Page loading... [wap.guidechem.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. tcichemicals.com [tcichemicals.com]

11. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7737400?utm_src=pdf-body-img
https://www.benchchem.com/product/b7737400?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/128-95-0/
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-1.html
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-violet-1.html
https://www.specialchem.com/polymer-additives/product/royce-global-disperse-violet-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_028.pdf
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
https://www.echemi.com/sds/14-diaminoanthraquinone-pid_Seven4411.html
https://wap.guidechem.com/msds/128-95-0.html
https://www.sigmaaldrich.com/sds/aldrich/344206
https://www.tcichemicals.com/BE/en/sds/D2725_EU_6N.pdf
https://www.benchchem.com/pdf/Using_Direct_Violet_1_for_cell_viability_assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note and Protocol: Dissolving Disperse
Violet 1 in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737400#protocol-for-dissolving-disperse-violet-1-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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